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Compound of Interest

Compound Name: PGF2alpha-1,9-lactone

CAS No.: 55314-48-2

Cat. No.: B593197

Get Quote

Executive Summary
Prostaglandin F2

-1,9-lactone (CAS: 55314-48-2) is a chemically distinct, lipid-soluble internal ester of the pro-
inflammatory mediator Prostaglandin F2

(PGF

).[1][2][3][4] Unlike its parent compound, which is rapidly metabolized and highly potent at the
FP receptor, the 1,9-lactone derivative exhibits enhanced hydrolytic stability and modified
lipophilicity.[1]

This guide details the utility of PGF

-1,9-lactone as a pharmacological probe to dissect the kinetics of eicosanoid signaling.[1] By
comparing the rapid, receptor-mediated effects of PGF

against the stable, membrane-permeable, yet biologically distinct profile of its 1,9-lactone,
researchers can isolate surface-receptor events from intracellular lipid modulation.[1]
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Chemical Biology & Stability Profile
Structural Significance
The "1,9-lactone" designation refers to the internal esterification between the C1 carboxyl

group and the C9 hydroxyl group of the cyclopentane ring.[1] This cyclization fundamentally

alters the molecule's interaction with the Prostaglandin F Receptor (FP).[1]

Lipophilicity: The masking of the polar carboxyl and hydroxyl groups significantly increases

the partition coefficient (LogP), facilitating passive membrane diffusion.[1]

Enzymatic Resistance: The 1,9-lactone is resistant to hydrolysis by plasma esterases, unlike

many other prostaglandin esters (e.g., isopropyl esters used in glaucoma therapy).[1][4] This

stability allows for prolonged incubation studies without the confounder of rapid degradation

into the free acid.[1]

Comparative Potency

Feature
PGF

(Free Acid)

PGF

-1,9-Lactone

Primary Target FP Receptor (High Affinity)
FP Receptor (Low/Modified

Affinity)

Plasma Half-life Minutes (Rapid metabolism) Hours (High stability)

Membrane Transport Transporter-dependent (PGT) Passive Diffusion

Vasoactivity Potent Vasoconstrictor Minimal Activity

Antifertility Effect Potent (Luteolytic) Minimal Activity

Key Insight: The reduced biological activity (vasoactivity/antifertility) of the lactone suggests it

does not effectively stabilize the active conformation of the FP receptor G-protein complex in

the same manner as the free acid.[1] Therefore, it serves as a critical negative control or

specificity probe in inflammatory assays.[1]

Mechanism of Action: The FP Receptor Pathway[1]
To evaluate the activity of PGF
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-1,9-lactone, one must interrogate the canonical FP receptor pathway.[1] In inflammatory
contexts, FP activation drives cytokine production via the Gq-PLC-PKC axis.[1]

Signaling Cascade
Ligand Binding: PGF

binds the Gq-coupled FP receptor.[1]

G-Protein Activation: G

q activates Phospholipase C

(PLC

).[1]

Second Messengers: PLC

hydrolyzes PIP2 into Inositol Triphosphate (IP3) and Diacylglycerol (DAG).[1]

Calcium Flux: IP3 triggers Ca

release from the ER.[1]

Kinase Activation: DAG and Ca

activate Protein Kinase C (PKC).[1]

Inflammatory Output: PKC phosphorylates MAPK (ERK1/2), leading to the nuclear

translocation of transcription factors (NF-

B, NFAT) and the upregulation of cytokines (IL-1

, IL-6, COX-2).[1]

Pathway Visualization
The following diagram illustrates the canonical pathway and the entry point for the Lactone

probe.[1]
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Caption: Canonical FP Receptor signaling pathway highlighting the differential entry of PGF2
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(Active) vs. the 1,9-Lactone (Probe).[1]

Experimental Protocols
Protocol A: Preparation and Solubilization
Objective: Create a stable stock solution of PGF

-1,9-lactone free of hydrolysis artifacts.

Reagent: Obtain crystalline PGF

-1,9-lactone (>99% purity).

Solvent Choice:

DMSO: Solubility >10 mg/mL.[1] Recommended for cellular assays.[1]

Ethanol: Solubility >100 mg/mL.[1]

PBS (pH 7.2): Solubility <50 µg/mL.[1] Do not dissolve directly in aqueous buffer.[1]

Procedure:

Dissolve 1 mg of lactone in 100 µL of high-grade DMSO (Stock: 10 mg/mL or ~30 mM).

Aliquot into light-protected vials and store at -20°C.

Working Solution: Dilute the DMSO stock into the culture medium immediately prior to use.

[1] Ensure final DMSO concentration is <0.1% to avoid solvent toxicity.[1]

Protocol B: Comparative Calcium Mobilization Assay
Objective: Quantify the functional potency of the lactone relative to the free acid.[1] This

confirms the "low activity" profile and validates the system.

Materials:

HEK-293 cells stably expressing the human FP receptor.[1]

Fluo-4 AM Calcium indicator.[1]
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PGF

(Positive Control) and PGF

-1,9-lactone.[1][4]

Workflow:

Seeding: Plate cells in 96-well black-wall plates (50,000 cells/well) and incubate overnight.

Dye Loading: Incubate cells with 4 µM Fluo-4 AM in HBSS for 45 minutes at 37°C.

Baseline: Measure baseline fluorescence (Ex/Em: 494/516 nm) for 30 seconds.

Stimulation: Inject compounds:

Group 1: PGF

(10 nM - 1 µM dose response).[1]

Group 2: PGF

-1,9-lactone (10 nM - 10 µM dose response).[1]

Group 3: Vehicle (0.1% DMSO).[1]

Acquisition: Record fluorescence kinetics for 120 seconds.

Analysis: Calculate

.

Expected Result: PGF

will show a rapid, sharp peak.[1] The 1,9-lactone should show minimal or significantly
delayed response, confirming its stability and lack of immediate receptor agonism.[1]

Protocol C: Long-Term Inflammatory Cytokine Profiling
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Objective: Determine if prolonged exposure to the lipophilic lactone induces inflammation via

non-canonical pathways or slow hydrolysis.[1]

Cell Model: Primary Human Uterine Smooth Muscle Cells (Myometrium) or THP-1

Monocytes.[1]

Treatment:

Treat cells with 1 µM PGF

-1,9-lactone vs. 1 µM PGF

for 24 hours.[1]

Supernatant Analysis: Collect media at 6h, 12h, and 24h.

Quantification: Perform ELISA for IL-6 and IL-1

.[1]

Interpretation:

If the lactone induces cytokines comparable to the free acid over 24h, it suggests

intracellular hydrolysis or a unique intracellular target.[1]

If the lactone remains inactive, it validates the requirement for the C1-carboxyl/C9-

hydroxyl pharmacophore for inflammatory signaling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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